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Compound of Interest

Compound Name: Propyl myristate

Cat. No.: B080233

An In-depth Technical Guide to Propyl Myristate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical and physical
properties, safety data, and handling procedures for propyl myristate. The information is
intended for use by professionals in research, development, and manufacturing involving this
compound.

Chemical Identification

e Chemical Name: Propyl Myristate

CAS Number: 110-27-0[1][2][3][4][5][6]

Synonyms: Isopropyl myristate (IPM), Tetradecanoic acid, 1-methylethyl ester[1][5][7]

Molecular Formula: C17H3402[2][4][6][7]

Molecular Weight: 270.45 g/mol [2][6]

Physicochemical Properties

Propyl myristate is a colorless, odorless liquid.[2][4][8] It is an ester of isopropyl alcohol and
myristic acid.[1]
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Table 1: Quantitative Physicochemical Data for Propyl Myristate

Property Value Reference
Melting Point 3 °C (37.4°F) [21[41[7118]
Boiling Point 193 °C @ 20 mmHg [2]

167 °C @ 9 mmHg [1]

Decomposes at 208°C [7]

Density 0.85 g/cm?3 [1]

Specific Gravity 0.8532 (Water = 1) [7]

Flash Point >230 °F (>110 °C) [21[4]

Water Solubility

Insoluble

[7]

Solubility

Soluble in acetone, partially
soluble in methanol.[7]
Miscible with alcohol.
Immiscible with water and

glycerol.[2]

[2](7]

Safety and Handling

According to multiple safety data sheets, propyl myristate is not classified as a hazardous

substance.[6][8][9] However, it may cause skin and eye irritation upon contact.[7]

3.1. Personal Protective Equipment (PPE)

When handling propyl myristate, the following personal protective equipment is

recommended:

o Eye Protection: Splash goggles or safety glasses with side-shields.[7][10]

o Hand Protection: Chemically resistant gloves.[10]

» Skin and Body Protection: Laboratory coat and long-sleeved clothing.[7][10]
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3.2. First Aid Measures

The following diagram outlines the recommended first aid procedures in case of exposure to

propyl myristate.

Exposure Type First Aid Procedure

Eve Contact Check for and remove contact lenses.
Pl Rinse immediately with plenty of water.

Wash off with soap and plenty of water.
Cover irritated skin with an emollient.

Inhalation Allow the victim to rest in a well-ventilated area.

Do NOT induce vomiting.

Skin Contact

Seek immediate medical attention.

Ingestion Rinse mouth with water.

Click to download full resolution via product page

Caption: First aid procedures for propyl myristate exposure.

Experimental Protocols

Detailed experimental protocols for specific applications of propyl myristate are highly
dependent on the nature of the research. For instance, its use as a penetration enhancer in
topical drug delivery would involve in vitro skin permeation studies using Franz diffusion cells. A

typical protocol would involve:

* Preparation of the Formulation: Dissolving the active pharmaceutical ingredient (API) and

propyl myristate in a suitable vehicle.
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» Skin Preparation: Excising rat or porcine skin, removing subcutaneous fat, and mounting it
on the Franz diffusion cell.

» Application of the Formulation: Applying a known quantity of the formulation to the epidermal
side of the skin.

» Sampling: Periodically withdrawing samples from the receptor medium (typically a buffered
solution) for analysis.

» Quantification: Analyzing the concentration of the API in the samples using a validated
analytical method, such as high-performance liquid chromatography (HPLC).

Storage and Stability

Propyl myristate should be stored in a tightly closed container in a cool, dry, and well-
ventilated place.[7][10] It is a stable compound but is incompatible with strong oxidizing agents.

[2]

This guide provides a summary of the key technical data for propyl myristate. For more
detailed information, please refer to the specific Safety Data Sheet (SDS) provided by your
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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